2-(4-Fluorophenyl)malonic acid

• Molecular Formula: C9H7FO4
• Molecular Weight: 198.15 g/mol
• IUPAC Name: 2-(4-fluorophenyl)propanedioic acid
• InChI: InChI=1S/C9H7FO4/c10-6-3-1-5(2-4-6)7(8(11)12)9(13)14/h1-4,7H,(H,11,12)(H,13,14)
• InChI Key: KLOYRPDGRNTSFG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(C(=O)O)C(=O)O)F

Description

2-(4-Fluorophenyl)malonic acid is a useful research compound. Its molecular formula is C9H7FO4 and its molecular weight is 198.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of diethyl 2-(4-fluorophenyl)malonate (2.98 g, 8.204 mmol, Intermediate 59, step a) and an aqueous 3 M NaOH solution (5 mL) were stirred in a 50° C. oil bath for 48 hours, cooled to RT, poured into ice water and acidified with 6N HCl. The aqueous mixture was extracted with EtOAc. The EtOAc extract was dried over Na2SO4, filtered, and evaporated in vacuo to provide the title compound.